N-{4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl}acetamide

• IUPAC Name: N-[4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C15H23N3O/c1-13(19)16-15-6-4-14(5-7-15)12-18-9-3-8-17(2)10-11-18/h4-7H,3,8-12H2,1-2H3,(H,16,19)
• InChI Key: HGJIUXDNOUZQNC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCCN(CC2)C
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• Solubility: 29.2 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a similar structure. Another related compound is "(4-Methyl-1,4-diazepan-1-yl)acetic acid", which has a molecular weight of 190.24.

Molecular Structure Analysis

The molecular structure of related compounds can be found in various databases. For example, the crystal structure of choline kinase alpha-1 bound by a similar compound has been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been documented. For example, “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a molecular weight of 215.3.

Mechanism of Action

The mechanism of action of related compounds has been studied in the context of their antiproliferative activity in both cellular and animal models.

Safety and Hazards

Safety information for related compounds is available. For example, “4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile” has a Material Safety Data Sheet (MSDS) available.

Future Directions

The future directions of research on related compounds involve further validation of their targets and the development of novel small molecule inhibitors. These inhibitors may lead to antitumor agents that specifically interfere with cancer cell metabolism.